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Efficacy Comparison of TB Drug Regimens

. . . Clinical Trial /
. Regimen Type / Key Comparative Efficacy .
Drug/Regimen - Evidence
Context Findings
Source

Clofazimine-based (4- Drug-Susceptible Non-inferior to standard 6-month CORTAIL Trial
month) B HRZE regimen; relapse rate of 3.2% [1]
vs 1.9% [1].

Clofazimine-based (3- Drug-Susceptible Inferior to standard of care; 52% vs  Clo-Fast Trial
month) B 27% unfavorable outcome, high rate  [2]
of grade 3+ adverse events (45%)

[2].

BPaL (Bedaquiline, Drug-Resistant TB  Landmark trial demonstrated Nix-TB, ZeNix
Pretomanid, Linezolid) feasibility of highly effective, Trials [3]
shortened treatments for drug-
resistant TB [3].

BPaLM (Bedaquiline, Drug-Resistant TB  Pivotal role in all-oral, shortened -
Pretomanid, Linezolid, treatments; demonstrated improved
Moxifloxacin) outcomes [3].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s524004?utm_src=pdf-body
https://www.smolecule.com/products/s524004?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/40478219/
https://pubmed.ncbi.nlm.nih.gov/40478219/
https://www.hopkinsmedicine.org/infectious-diseases/research/publications/2025/a-3-month-clofazimine-rifapentine-containing-regimen-for-drug-susceptible-tuberculosis-versus-standard-of-care-clofast-a-randomised-open-label-phase-2c-clinical-trial
https://www.hopkinsmedicine.org/infectious-diseases/research/publications/2025/a-3-month-clofazimine-rifapentine-containing-regimen-for-drug-susceptible-tuberculosis-versus-standard-of-care-clofast-a-randomised-open-label-phase-2c-clinical-trial
https://pmc.ncbi.nlm.nih.gov/articles/PMC12582603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12582603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12582603/
https://www.smolecule.com/products/s524004?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

. . ) Clinical Trial /
Regimen Type | Key Comparative Efficacy

Drug/Regimen S Evidence
Context Findings
Source
Alpibectir-Ethionamide Drug-Resistant TB  In early trials, as effective as bEto-TB Trial
(AlpE) (Novel Boosted isoniazid in killing TB bacteria after [4]
Regimen) 7 days; may replace isoniazid in

resistant cases [4].

Experimental Data and Methodologies

The conclusions in the table above are drawn from rigorous clinical trial methodologies.

e CORTAIL Trial (4-month regimen, 2019-2025) [1]: This was a multicenter, randomized controlled
non-inferiority trial. Patients with drug-susceptible pulmonary TB were randomized to receive either
the standard 24-week regimen or a 16-week regimen where clofazimine replaced ethambutol. The
primary outcome was relapse after a 3-month follow-up, with results falling within the predefined non-
inferiority margin.

e Clo-Fast Trial (3-month regimen, 2025) [2]: This phase 2c, open-label trial compared a 3-month
regimen of isoniazid, rifapentine, pyrazinamide, ethambutol, and clofazimine (with a loading dose)
against the standard 6-month regimen. The primary efficacy endpoint was the time to stable sputum
culture conversion by 12 weeks. The trial was stopped early due to lack of efficacy and a high rate
of severe adverse events.

e bEto-TB Trial (AlpE, 2022-2025) [4]: This Phase 2 trial assessed the early bactericidal activity (EBA)
of the AlpE combination. Patients with newly diagnosed TB took either AlpE or standard isoniazid for
7 days. The study measured the decline of viable bacteria in sputum daily to compare the killing
ability of the two regimens.

Mechanisms of Action and Resistance

Understanding the mechanisms behind a drug's activity and its resistance is crucial for assessing its long-

term potency.

¢ Clofazimine's Complex Mechanism: Clofazimine's activity is intricately linked to mycobacterial iron
homeostasis [5]. The drug appears to induce a state of iron limitation in the bacteria, triggering the
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production of mycobactins (siderophores for iron acquisition). Recent research indicates that the
presence of mycobactins actually correlates with decreased clofazimine killing activity [5]. This
suggests that conditions requiring high mycobactin utilization can negatively impact the drug's
efficacy.

¢ Shared Resistance Mechanism: A significant concern is the shared resistance mechanism between
clofazimine and the cornerstone drug bedaquiline [3] [5]. Mutations in the mmpR5 gene lead to
increased expression of the MmpS5/MmpL5 efflux pump, which can confer resistance to both drugs
simultaneously. This cross-resistance is a major consideration for regimen design.

The following diagram illustrates clofazimine's mechanism and the pathway to shared resistance with

bedaquiline.

Clofazimine (CFZ)

Negative Correlation

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s524004?utm_src=pdf-body
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1539139/full
https://www.smolecule.com/products/s524004?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12582603/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1539139/full
https://www.smolecule.com/products/s524004?utm_src=pdf-body
https://www.smolecule.com/products/s524004?utm_src=pdf-body-img
https://www.smolecule.com/products/s524004?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Key Considerations for Researchers

e Context is Critical: Clofazimine's value is most clearly established in drug-resistant TB regimens.
Its use in drug-susceptible TB for treatment shortening appears promising in some 4-month regimens
but failed in a more intensive 3-month regimen, highlighting the need for careful optimization [2] [1].

e Safety Monitoring is Essential: Recent updates to WHO guidelines note the need for active drug
safety monitoring (aDSM) due to concerns about QTc prolongation with clofazimine-based
regimens [6]. Furthermore, the high rate of severe adverse events in the Clo-Fast trial cannot be

overlooked [2].

¢ The Resistance Threat is Real: The shared mmpR5-mediated resistance pathway with bedaquiline is
a major threat to the longevity of these critical drugs. Stewardship and the development of new drug
classes unaffected by this pathway are priorities [3].

In summary, clofazimine is a potent agent in the anti-TB arsenal, particularly for drug-resistant disease, but
its utility is nuanced. Its performance is highly regimen-specific, its mechanism is complexly tied to iron

metabolism, and its future is challenged by cross-resistance with other key drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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